Cas no 122-05-4 (Pyrazine-2,5-dicarboxylic acid)

Pyrazine-2,5-dicarboxylic acid Properties

Names and Identifiers

• Pyrazine-2,5-dicarboxylic acid
• 2,5-Pyrazinedicarboxylicacid
• AKOS 90686
• 2,5-PYRAZINE-DIACID
• 2,5-PYRAZINEDICARBOXYLIC
• PYRAZINEDICARBOXYLIC-2,5 ACID
• 2,5-PYRAZINE DICARBOXYLIC ACID
• Low Abundance RNA Quantification Kit
• pyrazine-2,5-dicarboxylic acid
• Z1201621139
• BCP23297
• AKOS000279924
• TS-00145
• GMIOYJQLNFNGPR-UHFFFAOYSA-N
• NSC80650
• J-004753
• EN300-150129
• MFCD00216919
• MFCD01630902
• DTXSID30292178
• J-524073
• SY022756
• SCHEMBL70035
• FT-0651882
• 205692-63-3
• 2,5-Pyrazinedicarboxylic acid
• SB10620
• AMY24905
• PB32256
• 122-05-4
• CS-M0630
• NSC-80650
• PYRAZINE-2,5-DICARBOXYLIC ACID
• DB-030295
• +Expand

• MDL： MFCD01630902
• InChIKey： GMIOYJQLNFNGPR-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4N2O4/c9-5(10)3-1-7-4(2-8-3)6(11)12/h1-2H,(H,9,10)(H,11,12)
• SMILES： O=C(C1=NC=C(C(O)=O)N=C1)O

Computed Properties

• Exact Mass: 168.01700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.017
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 100A^2

Experimental Properties

• LogP: -0.12700
• PSA: 100.38000
• Refractive Index: 1.638
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 466.5°C at 760 mmHg
• Melting Point: 255-260℃ lit.
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 236.0±28.7 °C
• Density: 1.7±0.1 g/cm3

Pyrazine-2,5-dicarboxylic acid Security Information

• Safety Term：S26-36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

Pyrazine-2,5-dicarboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Natural Products and Extracts Flavors and Fragrances Fragrance